Cas no 803732-09-4 (L-Proline,L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-)

L-Proline,L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl- structure
803732-09-4 structure
Product name:L-Proline,L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-
CAS No:803732-09-4
MF:C96H161N27O19
MW:1997.47506117821
CID:1801087

L-Proline,L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

    • L-Proline,L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-
    • L-Proline,L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl
    • L-Proline, L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-arginyl-L-leucyl-L-prolyl-L-prolyl-
    • Inchi: 1S/C96H161N27O19/c1-52(2)49-61(110-76(124)58(25-13-37-104-94(98)99)107-81(129)73(97)55(7)8)84(132)117-42-18-30-66(117)89(137)120-45-21-33-69(120)87(135)115-40-16-28-64(115)79(127)113-74(56(9)10)82(130)108-59(26-14-38-105-95(100)101)77(125)111-62(50-53(3)4)85(133)118-43-19-31-67(118)90(138)121-46-22-34-70(121)88(136)116-41-17-29-65(116)80(128)114-75(57(11)12)83(131)109-60(27-15-39-106-96(102)103)78(126)112-63(51-54(5)6)86(134)119-44-20-32-68(119)91(139)122-47-23-35-71(122)92(140)123-48-24-36-72(123)93(141)142/h52-75H,13-51,97H2,1-12H3,(H,107,129)(H,108,130)(H,109,131)(H,110,124)(H,111,125)(H,112,126)(H,113,127)(H,114,128)(H,141,142)(H4,98,99,104)(H4,100,101,105)(H4,102,103,106)/t58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-/m0/s1
    • InChI Key: XRGKWMZZZKDICX-ZSZSIXIJSA-N
    • SMILES: C(O)(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C(C)C)N

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • pka: 3.44±0.20(Predicted)

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